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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106

Disclaimer: Information regarding "2-Hydroxy-5-methylaniline hydrochloride" is not readily
available in public databases. This guide provides a detailed overview of a structurally similar
and well-documented compound, 5-Chloro-2-methylaniline hydrochloride, as an illustrative
example for researchers, scientists, and drug development professionals.

Core Characteristics

5-Chloro-2-methylaniline hydrochloride is a chemical intermediate with applications in the
synthesis of dyes and pharmaceuticals.[1] It is the hydrochloride salt of the aromatic amine 5-
chloro-2-methylaniline. The compound is classified as harmful if swallowed and causes skin
and serious eye irritation.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Chloro-2-methylaniline
and its hydrochloride salt.
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Property Value Source(s)

5-Chloro-2-methylaniline

Hydrochloride

IUPAC Name >-chloro-2- _ [2]
methylaniline;hydrochloride

CAS Number 6259-42-3 [2]

Molecular Formula C7HsCI2N [2][3]

Molecular Weight 178.06 g/mol [2][3]

Boiling Point 237 °C at 760 mmHg [3]

Flash Point 160 °C [3]

5-Chloro-2-methylaniline (Free

Base)

CAS Number 95-79-4 [4]

Molecular Formula C7HsCIN [4]

Molecular Weight 141.60 g/mol [4]

Melting Point 22 °C

Boiling Point 237 °C /1013 hPa

Density 1.17 g/cm3 at 20 °C

Vapor Pressure

0.45 hPa at 50 °C

Solubility

Soluble in hot alcohol

[4]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 5-Chloro-2-

methylaniline. The following table outlines typical spectral features.
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Spectrum Type Key Peaks/Shifts Source(s)
1H NMR Spectral data available. [5]
13C NMR Spectral data available. [2]
Infrared (IR) KBr Wafer spectrum available. [2]

GC-MS data available; primary
Mass Spectrometry (MS) [4]
peaks at m/z 106, 140, 141.

Experimental Protocols
Synthesis of 5-Chloro-2-methylaniline Hydrochloride

A common synthetic route to 5-Chloro-2-methylaniline hydrochloride involves the chlorination of
o-toluidine followed by isolation of the hydrochloride salt.

Materials:

o-toluidine

Chlorobenzene

Hydrogen chloride (gas)

Chlorine (gas)

Sodium hydroxide solution (18%)
Procedure:[6]
e Dissolve 160 g of distilled o-toluidine in 1300 ml of chlorobenzene.

 Introduce 57 g of hydrogen chloride gas into the solution over 30-45 minutes with thorough
stirring. Cooling the reaction mixture with a water bath is advisable.

e Introduce 105 g of chlorine gas at 35°C over approximately 1 hour and 45 minutes.

* Remove any remaining dissolved hydrogen chloride by blowing air through the solution.
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« Filter the resulting hydrochloride precipitate using a Buchner funnel and air dry.

» To isolate the free amine, introduce the dried filter residue portionwise into 350 g of 18%
sodium hydroxide solution. The temperature will rise to approximately 40-50°C.

e Separate the crude amine using a separating funnel and purify by fractional distillation under
reduced pressure.
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5-Chloro-2-methylaniline HCI
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H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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